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Cat. No.: B611671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro cytokine and immune

activation profile of Vesatolimod (formerly GS-9620), a selective agonist of Toll-like receptor 7

(TLR7). Vesatolimod is an immunomodulatory agent under investigation for its potential role in

therapies for chronic viral infections, such as Human Immunodeficiency Virus (HIV) and

Hepatitis B Virus (HBV). Its mechanism of action relies on the activation of the innate immune

system, leading to a cascade of downstream effects, including the production of key cytokines

and the activation of various immune cells.

Core Mechanism: TLR7 Signaling Pathway
Vesatolimod functions by binding to and activating TLR7, an endosomal pattern-recognition

receptor primarily expressed on plasmacytoid dendritic cells (pDCs) and B cells.[1][2] This

engagement initiates a well-defined intracellular signaling cascade. Upon activation, TLR7

recruits the adaptor protein MyD88, which in turn leads to the formation of a complex with IRAK

family kinases and the activation of TRAF6. This pathway ultimately culminates in the activation

of key transcription factors: Interferon Regulatory Factor 7 (IRF7), which drives the expression

of Type I interferons (IFN-α/β), and Nuclear Factor-kappa B (NF-κB), which controls the

transcription of numerous pro-inflammatory cytokines and chemokines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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